Cas no 128459-09-6 (N-Methoxydiacetamide)

• Product Name: N-Methoxydiacetamide
• CAS No: 128459-09-6
• MF: C₅H₉NO₃
• MW: 131.1299
• MDL: MFCD00191669
• CID: 897811
• PubChem ID: 87573129
• Update Time: 2025-07-29

N-Methoxydiacetamide Chemical and Physical Properties

Names and Identifiers

• n-methoxydiacetamide
• N-Methoxydiacetamide [Selective Acetylating Reagent]
• N-acetyl-N-methoxyacetamide
• N,N,N-Diacetylmethoxyamine
• N,N-diacetyl-O-methylhydroxyamine
• N,N-Diacetyl-O-methylhydroxylamine
• Methoxydiacetamide
• N-Methoxydiacetamide N,N,N-DIACETYLMETHOXYAMINE
• [Selective Acetylating Reagent]
• selectiveacetylatingreagent]95+%
• HWZKQIRJZPOEQF-UHFFFAOYSA-N
• N-methoxy-diacetamide
• N-Acetyl-N-methoxyacetamide #
• Acetamide, N-acetyl-N-methoxy-
• HWZKQIRJZPOEQF-UHFFFAOYSA-
• ZB011537
• M1168
• N,N-Diacetyl-O-methylhyd
• D91454
• AKOS037645329
• SCHEMBL95280
• DB-130433
• N,N-Diacetyl-O-methylhydroxylamine, >=95.0%
• DTXSID60337081
• CS-0204559
• 128459-09-6
• N-Methoxydiacetamide[selective acetylating reagent]
• AS-60184
• J-005605
• InChI=1/C5H9NO3/c1-4(7)6(9-3)5(2)8/h1-3H3
• MFCD00191669
• N-Methoxydiacetamide[SelectiveAcetylatingReagent]
• N-Methoxydiacetamide

• MDL： MFCD00191669
• Inchi： 1S/C5H9NO3/c1-4(7)6(9-3)5(2)8/h1-3H3
• InChI Key： HWZKQIRJZPOEQF-UHFFFAOYSA-N
• SMILES： O(C([H])([H])[H])N(C(C([H])([H])[H])=O)C(C([H])([H])[H])=O

Computed Properties

• Exact Mass: 131.05800
• Monoisotopic Mass: 131.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.4
• Topological Polar Surface Area: 46.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.12 g/mL at 20 °C(lit.)
• Boiling Point: 74°C/12mmHg(lit.)
• Flash Point: Fahrenheit: 186.8 ° f < br / > Celsius: 86 ° C < br / >
• Refractive Index: n20/D 1.447
• PSA: 46.61000
• LogP: -0.05720
• Sensitiveness: Easily absorb moisture
• Solubility: Not determined

N-Methoxydiacetamide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides